Cas no 6961-75-7 (3-Butenoic acid,4-(2,4-dichlorophenyl)-2-oxo-, sodium salt (1:1))
6961-75-7 structure
Product Name:3-Butenoic acid,4-(2,4-dichlorophenyl)-2-oxo-, sodium salt (1:1)
CAS No:6961-75-7
MF:C10H6Cl2NaO3
MW:268.048612117767
CID:513803
PubChem ID:54599387
Update Time:2025-04-19
3-Butenoic acid,4-(2,4-dichlorophenyl)-2-oxo-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 3-Butenoic acid,4-(2,4-dichlorophenyl)-2-oxo-, sodium salt (1:1)
- sodium,(E)-4-(2,4-dichlorophenyl)-2-oxobut-3-enoic acid
- sodium;(E)-4-(2,4-dichlorophenyl)-2-oxobut-3-enoic acid
- NSC-62756
- NSC62756
- DTXSID90712746
- 6961-75-7
-
- Inchi: 1S/C10H6Cl2O3.Na/c11-7-3-1-6(8(12)5-7)2-4-9(13)10(14)15;/h1-5H,(H,14,15);/q;+1/b4-2+;
- InChI Key: DLANQZVNOKRIRL-VEELZWTKSA-N
- SMILES: ClC1C=C(C=CC=1/C=C/C(C(=O)O)=O)Cl.[Na+]
Computed Properties
- Exact Mass: 266.959
- Monoisotopic Mass: 266.959
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 288
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4A^2
Experimental Properties
- Density: 1.507
- Boiling Point: 391.3°C at 760 mmHg
- Flash Point: 190.5°C
- Refractive Index: 1.634
- PSA: 54.37000
- LogP: 2.66030
3-Butenoic acid,4-(2,4-dichlorophenyl)-2-oxo-, sodium salt (1:1) Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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